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Compound of Interest

Compound Name: GSK1482160
CAS No.: 1695551-19-9
Cat. No.: B607767

Get Quote

Technical Support Center: GSK1482160

Welcome to the technical support center for GSK1482160. This resource is intended for
researchers, scientists, and drug development professionals utilizing GSK1482160 in their

experiments. Below you will find troubleshooting guides and frequently asked questions to
address potential issues and clarify the limitations of this compound in clinical development.

Frequently Asked Questions (FAQS)

Q1: What is the primary mechanism of action for GSK14821607?

GSK1482160 is an orally active and blood-brain barrier penetrant negative allosteric modulator
of the P2X7 receptor (P2X7R).[1] It reduces the efficacy of ATP at the P2X7 receptor without
affecting its affinity, which in turn inhibits the release of pro-inflammatory cytokines like IL-1[3.[1]

[2]

Q2: Why was the clinical development of GSK1482160 for inflammatory diseases
discontinued?
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The clinical development of GSK1482160 for conditions like rheumatoid arthritis was halted
due to findings from pharmacokinetic/pharmacodynamic (PK/PD) modeling.[2][3][4] These
models indicated that the compound could not achieve the necessary level of P2X7R inhibition
(greater than 90% inhibition of IL-1[3 release) to be therapeutically effective while maintaining a
safe exposure margin relative to the no-observed-adverse-effect level (NOAEL) established in
preclinical safety studies.[2][3]

Q3: Were there any significant adverse events observed in human clinical trials?

In a first-in-human study with escalating single doses, GSK1482160 was generally tolerated at
lower doses, with the most common adverse event being headache.[2] However, a serious
adverse event of a single asymptomatic run of accelerated idioventricular rhythm was observed
in one subject at the highest dose of 1000 mg.[2][4]

Q4: Can GSK1482160 be used for in vivo studies in animal models?

Yes, GSK1482160 has been shown to be effective in rat models of chronic inflammatory and
neuropathic pain.[1] For instance, at a dose of 20 mg/kg administered orally twice daily, it
significantly reversed mechanical allodynia in a rat chronic constriction injury (CCI) model.[1]
However, researchers should be aware of the species-specific differences in potency.

Q5: Has GSK1482160 been repurposed for other applications?

Despite its discontinuation for therapeutic use, GSK1482160 has been successfully
repurposed as a positron emission tomography (PET) radioligand ([11C]GSK1482160 and
[18F]GSK1482160) for imaging the P2X7R in the context of neuroinflammation.[3][5][6][7][8][9]
[10][11][12] Its ability to penetrate the blood-brain barrier and its high affinity for the human
P2X7R make it a valuable tool for these imaging studies.[1][3][9]
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Issue

Potential Cause

Recommended Action

Lower than expected potency
in rat-based assays compared

to human cell lines.

There are known species-
specific differences in the
affinity of GSK1482160 for the
P2X7 receptor. The potency is
significantly higher for the
human P2X7R (pIC50 = 8.5)
compared to the rat P2X7R
(pIC50 = 6.5).[1][3]

Ensure that the concentration
range used in your
experiments is appropriate for
the species being studied.
Higher concentrations may be
necessary to achieve the
desired level of P2X7R

modulation in rat models.

Difficulty achieving sufficient in
vivo target engagement
without observing adverse

effects in animal models.

The therapeutic window for
GSK1482160 is narrow. The
exposure levels required for
high levels of P2X7R inhibition
may approach the no-
observed-adverse-effect level
(NOAEL) determined in

preclinical toxicology studies.

[2](3]

Carefully design dose-
response studies to identify the
optimal dose that provides a
measurable biological effect
with an acceptable safety
margin. Consider using a lower
dose with a more sensitive
readout or a different

experimental model.

Variability in IL-1 release

assay results.

The ex vivo IL-1p3 release
assay can be influenced by
several factors, including the
concentration of ATP used for
stimulation and inter-subject
variability.[2] Genetic
polymorphisms, such as the
Glu496Ala (rs3751143) SNP in
the P2X7R gene, can also lead
to a loss of receptor function

and affect assay outcomes.[2]

Standardize the assay
protocol, including the
concentrations of LPS and
ATP. If using human samples,
consider genotyping subjects
for relevant P2X7R

polymorphisms.

Inconsistent findings when
translating preclinical results to

human applications.

The significant differences in
potency between species can
make it challenging to directly
translate findings from animal
models to human clinical

scenarios.[3][8]

Utilize PK/PD modeling to
simulate human exposure and
predict the pharmacological
response based on preclinical

data. This can help in setting
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realistic expectations for

clinical efficacy.

Quantitative Data Summary

Table 1: In Vitro Potency of GSK1482160

Species Assay Potency (pIC50)
Human P2X7R functional assay 8.5
Rat P2X7R functional assay 6.5

Data sourced from MedchemExpress and Frontiers in Neuroscience.[1][3]

Table 2: Preclinical Pharmacokinetic Parameters of GSK1482160 in Rats

Parameter Value Dosing Condition
Plasma Clearance 9 mL/min/kg 1 mg/kg IV
Half-life (t%2) 15h 1 mg/kg IV

Tmax 1lh 3 mg/kg PO

Oral Bioavailability 65% 3 mg/kg PO

Data sourced from Frontiers in Neuroscience.[9]

Table 3: No-Observed-Adverse-Effect Level (NOAEL) from Preclinical Toxicology Studies

) Mean AUC
Species Dose Mean Cmax (ug/mL)
(ug-h/mL)
Rat 100 mg/kg/day 500 40.8
Dog 30 mg/kg/day 72.3 15.8
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Data sourced from PubMed Central.[2]

Experimental Protocols

Protocol 1: Ex Vivo IL-13 Release Assay

This assay is used to measure the pharmacodynamic activity of GSK1482160 in whole blood.
» Blood Collection: Collect whole blood from subjects into appropriate anticoagulant tubes.

¢ Pre-incubation: Pre-incubate the blood with varying concentrations of GSK1482160 or
vehicle control.

o Stimulation: Stimulate the blood samples with lipopolysaccharide (LPS) (e.g., 1 pg/mL)
followed by adenosine triphosphate (ATP) to induce IL-1[3 release.

¢ Incubation: Incubate the samples for a specified period at 37°C.
o Plasma Separation: Centrifuge the samples to separate the plasma.

 |L-1[B Quantification: Measure the concentration of IL-1[3 in the plasma using a suitable
method, such as an enzyme-linked immunosorbent assay (ELISA) or a bead-based multiplex

assay.

This is a generalized protocol based on the description in the first-in-human study.[2]
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Click to download full resolution via product page

Caption: P2X7R Signaling Pathway and Inhibition by GSK1482160.
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Caption: General Experimental Workflow for Evaluating GSK1482160.
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Caption: Rationale for Discontinuation of GSK1482160 Clinical Development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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